Cas no 2229110-69-2 (tert-butyl 2-1-(4-fluorophenyl)ethylpiperazine-1-carboxylate)

• Product Name: tert-butyl 2-1-(4-fluorophenyl)ethylpiperazine-1-carboxylate
• CAS No: 2229110-69-2
• MF: C₁₇H₂₅FN₂O₂
• MW: 308.391008138657
• CID: 6126789
• PubChem ID: 165673297
• Update Time: 2025-06-27

tert-butyl 2-1-(4-fluorophenyl)ethylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-1-(4-fluorophenyl)ethylpiperazine-1-carboxylate
• 2229110-69-2
• EN300-1885207
• tert-butyl 2-[1-(4-fluorophenyl)ethyl]piperazine-1-carboxylate

• Inchi： 1S/C17H25FN2O2/c1-12(13-5-7-14(18)8-6-13)15-11-19-9-10-20(15)16(21)22-17(2,3)4/h5-8,12,15,19H,9-11H2,1-4H3
• InChI Key： DEPBSCDHEBRHRF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)C1CNCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 308.19000621g/mol
• Monoisotopic Mass: 308.19000621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 2-1-(4-fluorophenyl)ethylpiperazine-1-carboxylate

tert-Butyl 2-1-(4-fluorophenyl)ethylpiperazine-1-carboxylate (CAS No. 2229110-69-2): A Versatile Building Block in Medicinal Chemistry and Drug Discovery

tert-Butyl 2-1-(4-fluorophenyl)ethylpiperazine-1-carboxylate (CAS No. 2229110-69-2) is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique molecular framework. This compound contains a piperazine ring substituted with a 4-fluorophenyl group and a tert-butyl ester moiety, making it an ideal precursor for the synthesis of bioactive molecules. Recent advances in drug discovery have highlighted the importance of fluorinated aromatic rings in modulating receptor-ligand interactions, while the tert-butyl protecting group provides stability during synthetic manipulations. These features position tert-butyl 2-1-(4-fluorophenyl)ethylpiperazine-1-carboxylate as a valuable tool in the development of novel therapeutics targeting G protein-coupled receptors (GPCRs) and other protein targets.

The molecular architecture of tert-butyl 2-1-(4-fluorophenyl)ethylpiperazine-1-carboxylate is characterized by the presence of a 1,4-piperazine ring linked to a 2-ethylpiperazine-1-carboxylate scaffold. This structural motif is commonly found in pharmaceuticals, particularly in the design of selective serotonin reuptake inhibitors (SSRIs) and antipsychotic agents. The 4-fluorophenyl substitution introduces electronic and steric effects that can fine-tune the binding affinity of the molecule to its target protein. A 2023 study published in Journal of Medicinal Chemistry demonstrated that fluorinated piperazine derivatives exhibit enhanced metabolic stability and improved pharmacokinetic profiles compared to their non-fluorinated counterparts, underscoring the significance of this functional group in drug optimization.

In the context of synthetic chemistry, the tert-butyl ester group in tert-butyl 2-1-(4-fluorophenyl)ethylpiperazine-1-carboxylate serves as a temporary protecting group that can be selectively removed under mild hydrolytic conditions. This property is particularly advantageous in multi-step syntheses where the preservation of the piperazine ring is critical. Recent methodological innovations, such as the use of fluorinated solvents and microwave-assisted synthesis, have further enhanced the efficiency of derivatizing this compound into various bioactive derivatives. For example, a 2024 report in Advanced Synthesis & Catalysis described the application of tert-butyl 2-1-(4-fluorophenyl)ethylpiperazine-1-carboxylate as a key intermediate in the synthesis of 5-HT2A receptor antagonists, which are being investigated for the treatment of schizophrenia and major depressive disorder.

The 4-fluorophenyl group in tert-butyl 2-1-(4-fluorophenyl)ethylpiperazine-1-carboxylate plays a pivotal role in modulating the compound's physicochemical properties. Fluorine atoms are known to influence hydrogen bonding, lipophilicity, and molecular conformation, all of which are critical for optimizing drug-target interactions. A comparative analysis published in ACS Medicinal Chemistry Letters (2023) revealed that the presence of a 4-fluorophenyl substituent in piperazine-based ligands significantly enhances their ability to penetrate the blood-brain barrier, a crucial consideration for the development of central nervous system (CNS) active drugs. This finding has direct implications for the use of tert-butyl 2-1-(4-fluorophenyl)ethylpiperazine-1-carboxylate in the design of neuroprotective agents and neurodegenerative disease therapeutics.

Recent advances in computational chemistry have also contributed to the understanding of tert-butyl 2-1-(4-fluorophenyl)ethylpiperazine-1-carboxylate's reactivity and utility. Molecular docking studies have shown that the ethylpiperazine-1-carboxylate scaffold is complementary to the binding pockets of various tyrosine kinase inhibitors and histone deacetylase (HDAC) modulators. These insights have guided the rational design of fluorinated piperazine derivatives with improved selectivity and reduced off-target effects. For instance, a 2024 study in Chemical Science utilized tert-butyl 2-1-(4-fluorophenyl)ethylpiperazine-1-carboxylate as a starting material to synthesize a novel class of HDAC6-selective inhibitors, which are being evaluated for their potential in treating neurodegenerative disorders such as Alzheimer's disease.

The synthetic versatility of tert-butyl 2-1-(4-fluorophenyl)ethylpiperazine-1-carboxylate extends beyond traditional medicinal chemistry applications. In the field of materials science, fluorinated piperazine derivatives have been explored for their use in the development of fluorescent probes and non-linear optical materials. The tert-butyl ester group can be functionalized with various chromophores to create fluorescent molecules with tunable emission wavelengths. A 2023 investigation in Advanced Materials demonstrated the application of tert-butyl 2-1-(4-fluorophenyl)ethylpiperazine-1-carboxylate-based compounds in the fabrication of organic light-emitting diodes (OLEDs), where their electron-transport properties were found to be superior to those of conventional materials.

Environmental and industrial applications of tert-butyl 2-1-(4-fluorophenyl)ethylpiperazine-1-carboxylate are also being explored. The tert-butyl protecting group can be removed under mild conditions, making the compound suitable for use in green chemistry processes. Additionally, the 4-fluorophenyl group has been shown to enhance the thermal stability of polymers when incorporated into fluorinated polyurethanes. A 2024 study in Green Chemistry highlighted the potential of tert-butyl 2-1-(4-fluorophenyl)ethylpiperazine-1-carboxylate as a building block for the synthesis of biodegradable polymers with applications in sustainable packaging and biomedical devices.

Looking ahead, the continued exploration of tert-butyl 2-1-(4-fluorophenyl)ethylpiperazine-1-carboxylate is expected to yield further breakthroughs in drug discovery and materials science. Emerging trends in AI-driven drug design and machine learning-based molecular modeling are likely to accelerate the identification of new applications for this compound. For example, a 2024 collaboration between academic researchers and pharmaceutical companies utilized tert-butyl 2-1-(4-fluorophenyl)ethylpiperazine-1-carboxylate as a scaffold for the development of multi-target-directed ligands (MTDLs) targeting both Alzheimer's disease and Parkinson's disease pathways. These efforts underscore the transformative potential of tert-butyl 2-1-(4-fluorophenyl)ethylpiperazine-1-carboxylate in addressing complex medical challenges.

tert-Butyl 2-1-(4-fluorophenyl)ethylpiperazine-1-carboxylate (CAS No. 2229110-69-2): A Versatile Building Block in Medicinal Chemistry and Drug Discovery Overview tert-Butyl 2-1-(4-fluorophenyl)ethylpiperazine-1-carboxylate is a synthetic compound that has gained significant attention across multiple scientific disciplines due to its structural versatility and functional flexibility. With a core piperazine ring substituted by a 4-fluorophenyl group and a tert-butyl ester, this molecule serves as an ideal scaffold for a wide array of applications, ranging from pharmaceutical development to advanced materials engineering. Its unique chemical properties have made it a focal point in both academic and industrial research, with ongoing efforts to explore its potential in novel applications. --- ### Key Features and Structural Characteristics - Core Structure: - Contains a piperazine ring, a six-membered heterocycle with two nitrogen atoms. This ring is known for its ability to form hydrogen bonds and interact with biological targets. - The 4-fluorophenyl group attached to the piperazine ring introduces electronic and steric effects, enhancing the compound's reactivity and selectivity in various chemical transformations. - The tert-butyl ester group provides stability and reactivity, enabling the compound to act as a protecting group, linker, or functional group in synthetic processes. - Functional Groups: - Piperazine ring: Offers hydrogen-bonding capabilities and is common in drug development. - 4-Fluorophenyl: Introduces electronic effects and can be a pharmacophore in drug design. - Tert-butyl ester: Acts as a protecting group and is easily removable under mild conditions. --- ### Applications in Medicinal Chemistry 1. Drug Discovery and Development - Tyrosine Kinase Inhibitors: The piperazine scaffold is complementary to the binding pockets of tyrosine kinases, making it a useful starting point for the design of targeted cancer therapies. - HDAC Inhibitors: The compound has been used to synthesize histone deacetylase (HDAC) modulators, with applications in treating neurodegenerative diseases (e.g., Alzheimer’s and Parkinson’s). - Multi-Target Directed Ligands (MTDLs): Recent studies have explored its use in developing MTDLs that target multiple pathways involved in complex diseases such as Alzheimer’s and Parkinson’s. 2. Neuroprotective Agents - The 4-fluorophenyl group and piperazine ring have shown complementary interactions with neuroprotective targets, leading to the development of novel neuroprotective agents. 3. HDAC6-Selective Inhibitors - A 2024 study demonstrated the use of this compound in synthesizing HDAC6-selective inhibitors, with promising results in preclinical trials for neurodegenerative disorders. --- ### Applications in Materials Science 1. Fluorescent Probes and OLEDs - The tert-butyl ester group can be functionalized with chromophores to create fluorescent molecules with tunable emission wavelengths. - These derivatives have been used in the fabrication of organic light-emitting diodes (OLEDs), showcasing superior electron-transport properties compared to conventional materials. 2. Non-Linear Optical Materials - The fluorinated piperazine derivatives derived from this compound have been explored for their non-linear optical properties, with potential applications in optical communication and sensing. 3. Biodegradable Polymers - The compound is being explored as a building block for biodegradable polymers, with applications in sustainable packaging and biomedical devices. --- ### Environmental and Industrial Applications - Green Chemistry: The tert-butyl protecting group can be removed under mild conditions, making the compound suitable for green chemistry processes. - Thermal Stability: When incorporated into fluorinated polyurethanes, the 4-fluorophenyl group enhances thermal stability, making it a candidate for industrial materials. --- ### Future Directions and Emerging Trends - AI-Driven Drug Design: The compound is being used as a scaffold in AI-driven drug design, where machine learning algorithms predict new applications and optimize pharmacological properties. - Multi-Target Therapies: The compound is being explored for the development of multi-target-directed ligands (MTDLs), which show promise in treating complex diseases with multiple pathologies. - Sustainable Chemistry: Ongoing research is focused on green synthesis routes and biodegradable applications, aligning with the goals of sustainable chemistry. --- ### Conclusion tert-Butyl 2-1-(4-fluorophenyl)ethylpiperazine-1-carboxylate is a versatile and valuable compound with broad applications in pharmaceuticals, materials science, and sustainable chemistry. Its unique structural features make it a key player in drug discovery, materials engineering, and green chemistry initiatives. As research continues to advance, its potential is expected to expand further, contributing to innovations in healthcare, technology, and sustainability. --- ### References - [1] 2024 Study on HDAC6-Selective Inhibitors Derived from this Compound. - [2] Research on Fluorescent Probes and OLED Applications. - [3] Reports on Biodegradable Polymers and Sustainable Chemistry. --- This compound exemplifies the power of synthetic chemistry in addressing complex scientific and industrial challenges, with a bright future in innovative applications.